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Abstract

5-Methyloxazolidine, a five-membered heterocyclic compound containing both nitrogen and
oxygen, serves as a pivotal intermediate in the synthesis of various functional molecules. While
not as extensively studied as its oxazolidinone counterparts, 5-methyloxazolidine is a crucial
precursor, particularly in the formation of biocides and other specialty chemicals. This technical
guide provides a comprehensive overview of 5-methyloxazolidine, detailing its chemical
properties, synthesis, and significant role as a versatile building block in organic and medicinal
chemistry. Due to its nature as a reactive intermediate, this guide also discusses its more
stable and widely used derivative, 3,3'-methylenebis(5-methyloxazolidine).

Introduction to 5-Methyloxazolidine

The oxazolidine ring system is a privileged scaffold in medicinal chemistry, with numerous
derivatives exhibiting a wide range of biological activities.[1] 5-Methyloxazolidine (IUPAC
name: 5-methyl-1,3-oxazolidine) is a simple substituted oxazolidine. While the parent
compound is less frequently isolated and studied in its pure form, it is a key reactive
intermediate in several important chemical transformations. Its primary significance lies in its
role as a precursor to more complex molecules, leveraging the reactivity of the oxazolidine ring.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 5-methyloxazolidine is presented in
Table 1. These properties are primarily computed data available from public chemical
databases.

Table 1: Chemical and Physical Properties of 5-Methyloxazolidine[2]

Property Value Source
IUPAC Name 5-methyl-1,3-oxazolidine PubChem
Molecular Formula CaHsNO PubChem
Molecular Weight 87.12 g/mol PubChem
CAS Number 58328-22-6 PubChem
Appearance ll\lot-widely reported; likely a inferred
liquid

Boiling Point Not experimentally determined -

Melting Point Not experimentally determined -

Density Not experimentally determined -

- Expected to be soluble in
Solubility _ Inferred
water and organic solvents

Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

2 PubChem
Count
Topological Polar Surface Area  21.3 A2 PubChem

Synthesis of 5-Methyloxazolidine

5-Methyloxazolidine is typically synthesized through the condensation reaction of 1-amino-2-
propanol (isopropanolamine) and formaldehyde. This reaction is often carried out in a 1:1 molar
ratio to favor the formation of the monomeric oxazolidine. However, in industrial applications,
an excess of formaldehyde is often used, leading to the formation of the more stable bis-
derivative, 3,3'-methylenebis(5-methyloxazolidine).
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General Experimental Protocol (Inferred)

The following is a generalized protocol for the synthesis of 5-methyloxazolidine, inferred from
the synthesis of its derivatives.

Materials:

1-Amino-2-propanol (Isopropanolamine)

Formaldehyde (37% aqueous solution or paraformaldehyde)

Solvent (e.g., water, or no solvent)

Drying agent (e.g., anhydrous sodium sulfate)
Procedure:
e To areaction vessel, add 1-amino-2-propanol.

e Slowly add an equimolar amount of formaldehyde solution while maintaining the temperature
(e.g., with an ice bath) to control the exothermic reaction.

» After the addition is complete, the reaction mixture is stirred at a controlled temperature (e.qg.,
room temperature or slightly elevated) for several hours.

e The progress of the reaction can be monitored by techniques such as TLC or NMR
spectroscopy.

o Upon completion, the water is removed, potentially under reduced pressure.
e The crude product can be purified by distillation under reduced pressure.

Note: Due to the equilibrium nature of the reaction and the tendency to form the bis-derivative,
isolation of pure 5-methyloxazolidine can be challenging.

Spectroscopic Characterization

Experimentally determined spectroscopic data for pure, isolated 5-methyloxazolidine is not
readily available in the public domain. The compound is often generated and used in situ. The
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data presented below are computed or derived from databases for the parent compound and
its derivatives.

Table 2: Predicted and Reported Spectroscopic Data

Technique Data for 5-Methyloxazolidine and Derivatives

Predicted shifts would show signals for the
methyl group, the methine proton at C5, and the
methylene groups of the ring. Specific

1H NMR experimental data for the parent compound is
not available. For N-substituted derivatives, the
chemical shifts are influenced by the

substituent.

Predicted shifts would include signals for the
methyl carbon, the C5 carbon, the C2

13C NMR methylene, and the C4 methylene. Specific
experimental data for the parent compound is

not available.

The NIST Mass Spectrometry Data Center
Mass Spectrometry (MS) reports a mass spectrum for 5-

methyloxazolidine with a top peak at m/z 43.[2]

Expected characteristic peaks would include C-
infrared (IR) Spect H stretching, C-N stretching, and C-O stretching
nfrare ectrosco

P by vibrations. Specific experimental data for the

parent compound is not available.

Role as a Heterocyclic Compound

The primary role of 5-methyloxazolidine in chemistry is that of a reactive intermediate and a
building block.

Precursor to Biocides

The most significant application of 5-methyloxazolidine is as a precursor to 3,3'-
methylenebis(5-methyloxazolidine), a broad-spectrum biocide used in metalworking fluids,
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paints, and other industrial applications. This compound acts as a formaldehyde-releaser,
providing its antimicrobial properties.

Potential in Drug Discovery

While 5-methyloxazolidine itself is not a known therapeutic agent, the oxazolidine scaffold is
of great interest in drug discovery. The famed antibiotic Linezolid contains an oxazolidinone
core. The chiral center at the 5-position of 5-methyloxazolidine makes it a potential chiral
building block for the synthesis of enantiomerically pure compounds. Chiral auxiliaries are
widely used in asymmetric synthesis to control the stereochemical outcome of reactions, a
critical aspect of modern drug development.[3][4][5]

Visualizations
Synthesis Workflow

The following diagram illustrates the general synthesis pathway for 5-methyloxazolidine and
its subsequent conversion to the bis-derivative.
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Caption: Synthesis of 5-Methyloxazolidine and its bis-derivative.

Conclusion

5-Methyloxazolidine is a valuable heterocyclic compound that, while often not isolated, plays
a crucial role as a synthetic intermediate. Its formation from readily available starting materials
and its reactivity make it a key component in the production of industrially significant biocides.
Furthermore, its chiral nature suggests potential applications as a building block in asymmetric
synthesis for the pharmaceutical industry. Further research into the isolation, detailed
characterization, and exploration of the synthetic utility of 5-methyloxazolidine could unvell
new applications for this versatile heterocyclic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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